Cas no 5745-89-1 (Tetradecanoic acid, 3,5,7,9,11,13-hexaoxo-)

• Product Name: Tetradecanoic acid, 3,5,7,9,11,13-hexaoxo-
• CAS No: 5745-89-1
• MF: C₁₄H₁₆O₈
• MW: 312.272045135498
• CID: 345300
• PubChem ID: 71444129
• Update Time: 2025-04-19

Tetradecanoic acid, 3,5,7,9,11,13-hexaoxo- Chemical and Physical Properties

Names and Identifiers

• Tetradecanoic acid, 3,5,7,9,11,13-hexaoxo-
• 3,5,7,9,11,13-hexaoxotetradecanoic acid
• 5745-89-1
• DTXSID80852928

• Inchi： 1S/C14H16O8/c1-8(15)2-9(16)3-10(17)4-11(18)5-12(19)6-13(20)7-14(21)22/h2-7H2,1H3,(H,21,22)
• InChI Key： MBHNDSBFNUBLMX-UHFFFAOYSA-N
• SMILES： O=C(CC(CC(CC(=O)O)=O)=O)CC(CC(CC(C)=O)=O)=O

Computed Properties

• Exact Mass: 312.08448
• Monoisotopic Mass: 312.08451746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 139.72